Cas no 2788-84-3 (L-Serine, methyl ester)

L-Serine methyl ester is a derivative of the amino acid L-serine, where the carboxyl group is esterified with methanol. This modification enhances its lipophilicity, making it more soluble in organic solvents and improving its permeability in certain applications. The compound is commonly utilized as an intermediate in peptide synthesis and pharmaceutical research, where controlled reactivity and stability are critical. Its esterified form allows for selective deprotection under mild conditions, facilitating efficient coupling in complex synthetic pathways. L-Serine methyl ester is also employed in biochemical studies to investigate enzyme mechanisms and metabolic pathways involving serine derivatives. Proper handling under inert conditions is recommended to prevent hydrolysis.
L-Serine, methyl ester structure
L-Serine, methyl ester structure
Product Name:L-Serine, methyl ester
CAS No:2788-84-3
MF:C4H9NO3
MW:119.119161367416
MDL:MFCD07783983
CID:240185
PubChem ID:2723731
Update Time:2025-06-26

L-Serine, methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Serine, methyl ester
    • C4H9NO3
    • Methyl L-serinate
    • d,l-serine methyl ester
    • L-Methyl serinate
    • (S)-Serine methyl ester
    • Methyl serinate
    • 2788-84-3
    • methyl (2~{S})-2-azanyl-3-oxidanyl-propanoate
    • EN300-97458
    • (S)-Methyl serinate
    • SCHEMBL159223
    • H-Ser-OCH3
    • Q27455967
    • MFCD07783983
    • Serine methyl ester
    • AKOS025312417
    • CHEMBL440577
    • (5)-methyl 2-amino-3-hydroxypropanoate
    • H-Ser-OMe
    • (L)-serine methyl ester
    • L-SERINEMETHYLESTER
    • (S)-methyl-2-amino-3-hydroxypropanoate
    • (S)-methyl 2-amino-3-hydroxypropanoate
    • methyl (2S)-2-amino-3-hydroxypropanoate
    • (S)-2-Amino-3-hydroxy-propionic acid methyl ester
    • l-Serine methyl ester
    • A15446
    • AB7436
    • NSC 84252
    • EINECS 227-140-7
    • WPL3LZZ9KL
    • Serine, methyl ester, L-
    • MDL： MFCD07783983
    • Inchi： 1S/C4H9NO3/c1-8-4(7)3(5)2-6/h3,6H,2,5H2,1H3/t3-/m0/s1
    • InChI Key： ANSUDRATXSJBLY-VKHMYHEASA-N
    • SMILES： O(C)C([C@H](CO)N)=O

Computed Properties

  • Exact Mass: 119.05800
  • Monoisotopic Mass: 119.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6A^2
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 161-162 ºC (ligroine )
  • Boiling Point: 234.7±20.0 ºC (760 Torr),
  • Flash Point: 95.8±21.8 ºC,
  • Solubility: Soluble (999 g/l) (25 º C),
  • PSA: 72.55000
  • LogP: -0.82070

L-Serine, methyl ester Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Serine, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB543034-
(S)-Methyl 2-amino-3-hydroxypropanoate; .
 2788-84-3
€262.20 2023-04-14
Enamine
EN300-97458-0.05g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
0.05g
 $22.0 2024-05-20
Enamine
EN300-97458-0.1g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
0.1g
 $23.0 2024-05-20
Enamine
EN300-97458-0.25g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
0.25g
 $24.0 2024-05-20
Enamine
EN300-97458-0.5g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
0.5g
 $25.0 2024-05-20
Enamine
EN300-97458-1.0g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
1.0g
 $26.0 2024-05-20
Enamine
EN300-97458-2.5g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
2.5g
 $27.0 2024-05-20
Enamine
EN300-97458-5.0g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
5.0g
 $29.0 2024-05-20
Enamine
EN300-97458-10.0g
methyl (2S)-2-amino-3-hydroxypropanoate
 2788-84-3 95%
10.0g
 $32.0 2024-05-20
abcr
AB543034-1g
(S)-Methyl 2-amino-3-hydroxypropanoate, 95%; .
 2788-84-3 95%
1g
 €265.60 2025-02-20

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